Cas no 1261777-57-4 (3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone)

• Product Name: 3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone
• CAS No: 1261777-57-4
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 4791033
• Update Time: 2025-08-01

3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H9F5O2/c1-2-8(17)6-3-4-7(11(14,15)16)9(5-6)18-10(12)13/h3-5,10H,2H2,1H3
• InChI Key： IPDNGWWTKXFIFM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(CC)=O)=CC=1OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone

3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone

3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone (CAS No. 1261777-57-4) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The compound's name reflects its structural composition, with the difluoromethoxy group attached at the 3' position and the trifluoromethyl group at the 4' position of the propiophenone backbone.

The synthesis of 3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone involves a series of precise chemical reactions, including nucleophilic substitutions and aromatic substitutions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to enhance reaction yields and selectivity. These developments have not only improved the production process but also opened new avenues for exploring its properties and applications.

One of the most promising areas of research for 3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone is its application in drug discovery. The compound's fluorinated groups confer unique electronic and steric properties, making it an attractive candidate for designing bioactive molecules. Studies have shown that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways. For instance, recent research has demonstrated its ability to inhibit kinases associated with cancer cell proliferation, highlighting its potential as a lead compound for anti-cancer drug development.

In addition to pharmaceutical applications, 3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone has shown promise in agrochemicals. Its ability to modulate plant growth hormones makes it a potential candidate for developing plant growth regulators. Field trials have indicated that this compound can enhance crop yields under stress conditions, such as drought or salinity. Furthermore, its photostability and resistance to degradation make it suitable for long-term agricultural applications.

The electronic properties of 3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone also make it a valuable material in optoelectronics. Its fluorinated groups contribute to high electron-withdrawing effects, which are desirable in organic semiconductors. Recent studies have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to emit light at specific wavelengths makes it a potential candidate for next-generation display technologies.

From a structural perspective, 3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone exhibits a high degree of symmetry, which influences its physical properties such as melting point and solubility. Its solubility in common organic solvents facilitates its use in various chemical reactions and formulations. Researchers have also investigated its thermal stability under different conditions, finding that it maintains structural integrity up to relatively high temperatures.

The environmental impact of 3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone is another area of interest. Studies have shown that it biodegrades under specific conditions, reducing concerns about long-term environmental persistence. Its low toxicity profile further supports its safe use in industrial and agricultural settings.

In conclusion, 3'-(Difluoromethoxy)-4'-(trifluoromethyl)propiophenone (CAS No. 1261777-57-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing technological innovations.